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Compound of Interest

Compound Name: Octane-1-sulfonate

Cat. No.: B1232041 Get Quote

Executive Summary
Octane-1-sulfonate (Sodium 1-octanesulfonate) is a standard ion-pairing reagent used in

High-Performance Liquid Chromatography (HPLC) to retain basic analytes. While the pure

solid poses moderate risks (skin/eye irritation), the primary disposal challenge lies in managing

HPLC effluents—large volumes of liquid waste containing the sulfonate mixed with organic

solvents (methanol, acetonitrile) and buffers.

Core Directive: Do not dispose of Octane-1-sulfonate via sanitary sewer systems. Despite a

relatively low aquatic toxicity profile compared to longer-chain surfactants, it requires collection

as chemical waste, primarily due to the organic solvents present in the mobile phase.

Hazard Characterization & Safety Data
Before initiating disposal, operators must understand the specific hazards. Octane-1-sulfonate
is not classified as PBT (Persistent, Bioaccumulative, Toxic), but it is a confirmed irritant.

Table 1: GHS Hazard Classification & Physical
Properties
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Property Specification

CAS Number 5324-84-5

Physical State Solid (White powder or crystalline)

Signal Word WARNING

Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Flash Point
Not applicable (Solid); >100°C (Aqueous

solutions)

Incompatibilities Strong oxidizing agents (Risk of SOx evolution)

RCRA Code
Not listed (P/U list). Note: Waste mixtures often

carry D001 (Ignitable) due to solvents.

Operational Disposal Protocols
Scenario A: Disposal of Pure Solid (Spills or Expired
Inventory)
Context: Disposal of the raw reagent from the bottle or cleaning up a powder spill.

PPE Requirement: Nitrile gloves (0.11 mm min thickness), safety goggles, and a lab coat.

Use a N95 dust mask if ventilation is poor.

Containment:

Do not dry sweep. Dry sweeping generates dust, triggering respiratory irritation (H335).

Cover the spill with a damp absorbent pad or inert absorbent material (vermiculite).

Collection:

Scoop the wet material into a wide-mouth high-density polyethylene (HDPE) jar.

Label the container: "Hazardous Waste - Solid - Sodium Octane-1-sulfonate - Irritant."
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Disposal: Hand over to your facility's EHS (Environmental Health & Safety) department for

incineration.

Scenario B: Disposal of HPLC Mobile Phase (Liquid
Waste)
Context: This is the most common workflow. The waste is a mixture of water, buffer

(phosphate/formate), organic modifier (MeCN/MeOH), and the sulfonate.

The "Precipitation Risk" Factor: Sodium octanesulfonate can precipitate in waste drums if the

organic content shifts drastically or if mixed with high concentrations of specific counter-ions

(e.g., potassium salts in high % organic).

Protocol:

Segregation: Dedicate a specific waste stream for "Halogen-Free Organic/Aqueous

Mixtures." Do not mix with heavy metal waste.

pH Check: Ensure the waste stream pH is between 4 and 8. Extreme pH can cause salt

precipitation, clogging waste manifolds.

Collection: Use a safety waste cap system (e.g., Justrite or SymLine) on the carboy to

prevent solvent vapor release.

Labeling: Label as "Flammable Liquid, Toxic (if MeOH present) - HPLC Waste." List

constituents: Acetonitrile (X%), Water (Y%), Sodium Octanesulfonate (<1%).

Visualized Workflows (Graphviz)
Diagram 1: Waste Classification Decision Tree
This logic gate ensures you select the correct disposal path based on the physical state and

mixture composition.
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Waste Generation Source

Physical State?

Solid (Pure Powder) Liquid (HPLC Effluent)

Spill Cleanup? Contains Organic Solvents?
(MeCN, MeOH)

Wet Sweep/Scoop
(Avoid Dust)

Yes

Solid Chemical Waste Bin
(Label: Irritant)

No (Expired Bottle) 100% Aqueous
(Rare for Ion Pairing)

No

Mixed Solvent Waste

Yes (>5%)

Local EHS Approval?

Liquid Chemical Waste
(Label: Flammable/Irritant)

Standard Path

Sanitary Sewer
(ONLY if <1% & Approved)

Yes No (Default)
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Caption: Decision logic for classifying Octane-1-sulfonate waste streams. Note that HPLC

waste almost always defaults to "Liquid Chemical Waste" due to solvent content.

Diagram 2: Closed-Loop HPLC Waste Setup (Best
Practice)
To maintain E-E-A-T standards, we recommend engineering controls that prevent exposure

during the generation of waste.
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Caption: Recommended closed-loop waste containment system. The charcoal filter manifold

prevents inhalation of solvent/sulfonate vapors.

Regulatory & Environmental Compliance
US EPA (RCRA)
While Sodium 1-octanesulfonate is not a P- or U-listed waste, the mixture typically exhibits the

characteristic of Ignitability (D001) if the organic solvent concentration exceeds 24% (flash

point <60°C).

Action: Always characterize the waste based on the entire mixture, not just the salt.

REACH (Europe)
Under EC 1272/2008 (CLP), the substance is an irritant. Waste must be disposed of in

accordance with Directive 2008/98/EC.

Action: Do not mix with household waste. Do not allow into the water table.

Waste Compatibility Warning
Do not mix Octane-1-sulfonate waste with Cationic Surfactants. Mixing anionic surfactants

(like octanesulfonate) with cationic surfactants (e.g., CTAB, quaternary ammoniums) in the
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waste drum will cause immediate precipitation of an insoluble complex. This "gunk" is difficult to

pump and can result in extra disposal fees for drum cleaning.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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